Cas no 1243328-49-5 (6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine)

• Product Name: 6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine
• CAS No: 1243328-49-5
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• MDL: MFCD17010053
• CID: 2101800
• PubChem ID: 72233504
• Update Time: 2025-06-13

6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-1,2,3,4-TETRAHYDROQUINOLIN-4-AMINE
• MB69177
• 6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine

• MDL： MFCD17010053
• Inchi： 1S/C9H11BrN2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8,12H,3-4,11H2
• InChI Key： ATLBJDKNFBCSSX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCN2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 38

Additional information on 6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine

Introduction to 6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine (CAS No: 1243328-49-5)

6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine, identified by its Chemical Abstracts Service (CAS) number 1243328-49-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 6-position and an amine group at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structure of 6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine features a bicyclic system consisting of a benzene ring fused with a piperidine ring. The bromine atom at the 6-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity is particularly useful in constructing more complex molecular architectures for target-based drug design.

The amine group at the 4-position serves as a versatile handle for further derivatization. It can be easily converted into other functional groups such as carbamates, ureas, or sulfonamides through classical organic transformations. These modifications are often employed to optimize pharmacokinetic properties or to enhance binding affinity to biological targets.

In recent years, tetrahydroquinoline derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antiviral, anticancer, anti-inflammatory, and antimicrobial applications. The brominated tetrahydroquinolines, in particular, have been recognized for their enhanced bioavailability and metabolic stability compared to their non-brominated counterparts.

One of the most compelling aspects of 6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine is its utility as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism and signal transduction pathways. For instance, studies have demonstrated its role in generating inhibitors of tyrosine kinases and phosphodiesterases, which are critical in regulating cell proliferation and survival.

The synthetic accessibility of 6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine has also contributed to its widespread adoption in medicinal chemistry libraries. Efficient synthetic routes have been developed that allow for scalable production without compromising purity or yield. These methods often involve multi-step sequences starting from commercially available precursors such as tryptophan or indole derivatives.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process involving 6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine. High-throughput virtual screening (HTVS) has been employed to identify potential hits based on their binding affinity to protein targets. This approach has been particularly effective in identifying lead compounds for further optimization.

Recent publications highlight the use of 6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine in developing kinase inhibitors with improved selectivity and potency. For example, researchers have reported novel compounds derived from this scaffold that exhibit inhibitory activity against mutant forms of kinases implicated in resistant cancers. These findings underscore the importance of structural diversity provided by brominated tetrahydroquinolines in achieving therapeutic efficacy.

The pharmacokinetic profile of derivatives derived from 6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine has also been thoroughly investigated. Preclinical studies indicate that certain analogs exhibit favorable pharmacokinetic properties such as high oral bioavailability and prolonged half-life. These attributes are crucial for translating preclinical success into clinical efficacy.

In conclusion,6-Bromo-1,2,3,4-tetrahydroquinolin-4-amine (CAS No: 1243328-49-5) represents a versatile and valuable building block for pharmaceutical research. Its unique structural features combined with synthetic accessibility make it an attractive candidate for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new biological targets and mechanisms,tetrahydroquinoline derivatives, including this specific compound,are poised to play an increasingly important role in drug discovery and development pipelines.